Cas no 1805577-24-5 (Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate)

• Product Name: Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate
• CAS No: 1805577-24-5
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948226
• Update Time: 2025-06-13

Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-4-7(6-14)3-8(5-12)10(9)13/h3-4H,2,5H2,1H3
• InChI Key： RONXLPOXYFJMPR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C(=O)OCC)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate

Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate (CAS No. 1805577-24-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate, identified by its CAS number 1805577-24-5, is a highly versatile and synthetically valuable compound in the field of pharmaceutical chemistry. This benzoate derivative features a unique structural motif comprising a bromomethyl group, a chloro substituent, and a cyano group, which collectively endow it with remarkable reactivity and functional adaptability. Such structural attributes make it an indispensable intermediate in the synthesis of a wide array of biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate is underscored by its growing application in medicinal chemistry research. The bromomethyl moiety, for instance, serves as a pivotal electrophile for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity is particularly advantageous in constructing complex molecular frameworks, including heterocyclic scaffolds that are prevalent in many pharmacologically relevant compounds.

Moreover, the presence of both chloro and cyano groups on the benzene ring further enhances the compound's synthetic utility. The chloro group can undergo various transformations, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic aromatic substitutions, while the cyano group can be converted into carboxylic acids, amides, or nitriles through standard chemical protocols. These features make Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate a cornerstone in multi-step synthetic routes aimed at generating novel drug candidates.

In recent years, Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate has been extensively utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for introducing both polar and non-polar substituents allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential for drug efficacy and safety.

The pharmaceutical industry has also leveraged Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate in the creation of antimicrobial agents. Researchers have reported its use in generating novel benzophenone derivatives with enhanced antibacterial and antifungal properties. The bromomethyl group facilitates the introduction of amine functionalities via nucleophilic addition reactions, leading to Schiff bases or other nitrogen-containing heterocycles known for their antimicrobial activity. This underscores the compound's broad applicability across different therapeutic domains.

Advances in computational chemistry have further highlighted the potential of Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate as a building block. Molecular modeling studies have predicted its suitability for designing molecules with specific binding affinities to target proteins. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can now predict optimal reaction conditions for incorporating this intermediate into complex drug candidates with higher precision and efficiency.

The environmental and safety considerations associated with Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate are also noteworthy. While the compound itself is not classified as hazardous under standard conditions, its reactivity necessitates careful handling to prevent unintended side reactions. Modern synthetic protocols emphasize green chemistry principles, such as minimizing solvent usage and employing catalytic methods to enhance reaction efficiency while reducing waste generation.

In conclusion, Ethyl 3-bromomethyl-2-chloro-5-cyanobenzoate (CAS No. 1805577245) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are crucial for developing novel therapeutic agents across multiple disease areas. As research continues to evolve with advancements in synthetic methodologies and computational tools, the role of this compound is expected to expand further, solidifying its position as an essential tool in medicinal chemistry.